Cadmium chloride, dihydrate

• CAS No.: 10108-64-2
• Product Name: Cadmium chloride, dihydrate
• Molecular Formula: CdCl2
• Molecular Weight: 183.32 g/mol
• IUPAC Name: dichlorocadmium
• Standard InChI: InChI=1S/Cd.2ClH/h;2*1H/q+2;;/p-2
• Standard InChIKey: YKYOUMDCQGMQQO-UHFFFAOYSA-L
• Impurities: Insoluble matter: 0.01%; substances not precipitated by H2S: 0.3%; nitrate and nitrite as NO3: 0.003%; sulfate as (SO4): 0.005%; ammonium (NH4): 0.002%; copper: 0.001%; iron: 0.001%; lead: 0.005%; zinc: 0.1%.; Cadmium chloride, 2.5 hydrate, crystal: insoluble matter: 0.005%; substances not precipitated by hydrogen sulfide (as sulfate): 0.2%; nitrate and nitrite as NO3: 0.003%; sulfate as SO4: 0.005%; ammonium (NH4): 0.002%; lead: 0.005; zinc: 0.1%; maximum limits of trace impurities: copper: 5 ppm; iron: 5 ppm. /Cadmium chloride, 2.5 hydrate, crystal/
• SMILES: Cl[Cd]Cl
• Canonical SMILES: [Cl-].[Cl-].[Cd+2]
• Boiling Point: 1760 °F at 760 mm Hg (NTP, 1992); 960 °C
• Colorform: Rhombohedral crystals; Small, white crystals; Hexagonal, colorless crystals
• Density: 4.05 at 77 °F (USCG, 1999); 4.08 g/cu cm; 4.1 g/cm³
• Melting Point: 1054 °F (NTP, 1992); 568 °C
• Physical Description: Cadmium chloride is a white crystalline solid. It is soluble in water. It is noncombustible. The primary hazard of this material is that it poses a threat to the environment. Immediate steps should be taken to limit its spread to the environment. Cadmium chloride is used in photography, in fabric printing, in chemical analysis, and in many other uses.; ODOURLESS COLOURLESS HYGROSCOPIC CRYSTALS.
• Description: Cadmium Chloride is a whitish, crystalline, inorganic compound that forms toxic fumes of cadmium oxides when heated. Cadmium chloride is used in electroplating, printing, photocopying, dyeing, mirrors, vacuum tubes, lubricants, analytical chemistry and as a chemical intermediate to produce cadmium containing pigments and stabilizers. Exposure to this substance irritates the eyes, skin and respiratory tract and causes damage to the lungs resulting in shortness of breath, chest pain and pulmonary edema, and can also damage the kidneys causing proteinuria and decreased renal function. Cadmium chloride is a known carcinogen and is associated with an elevated risk of developing lung cancer. (NCI05); Cadmium chloride is a white crystalline solid. It is soluble in water. It is noncombustible. The primary hazard of this material is that it poses a threat to the environment. Immediate steps should be taken to limit its spread to the environment. Cadmium chloride is used in photography, in fabric printing, in chemical analysis, and in many other uses.; Cadmium dichloride is a cadmium coordination entity in which cadmium(2+) and Cl(-) ions are present in the ratio 2:1. Although considered to be ionic, it has considerable covalent character to its bonding.
• Shelf Life: Stable during transport.
• Solubility: greater than or equal to 100 mg/mL at 68° F (NTP, 1992); Soluble in acetone; practically insoluble in ether.; Slightly soluble in ethanol; In water, 120 g/100 g water at 25 °C; Solubility in water: good
• Synonyms: Cadmium Chloride; Cadmium Dichloride; CdCl2; Chloride, Cadmium; Dichloride, Cadmium
• Vapor Pressure: 10 mm Hg at 1213 °F ; 0 mm Hg at 68° F (NTP, 1992); 10 mm Hg at 656 °C
• PubChem Compound: 24947
• Last Modified: Nov 11 2021